![molecular formula C15H15NO3 B074582 3,4-dimethoxy-N-phenylbenzamide CAS No. 1522-67-4](/img/structure/B74582.png)
3,4-dimethoxy-N-phenylbenzamide
Overview
Description
“3,4-dimethoxy-N-phenylbenzamide” is a chemical compound with the molecular formula C15H15NO3 . It is a benzamide derivative used in the preparation of a variety of biologically active compounds .
Synthesis Analysis
The synthesis of similar benzamide compounds has been reported in the literature. For instance, a series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives .
Molecular Structure Analysis
The molecular structure of “this compound” can be determined using various spectroscopic methods such as IR, 1H NMR, 13C NMR .
Scientific Research Applications
N-Protecting Group in Chemical Synthesis : The 3,4-dimethoxybenzyl group, related to 3,4-dimethoxy-N-phenylbenzamide, has been used as an N-protecting group for 1,2-thiazetidine 1,1-dioxide derivatives, showing potential in synthetic chemistry (Grunder-Klotz & Ehrhardt, 1991).
Potential in Antiulcer Medications : Derivatives of 2-(3,4-dimethoxyphenyl)ethylamine, which are structurally similar to this compound, have shown significant antiulcer activity, indicating potential therapeutic applications (Hosokami et al., 1992).
Study of Gas-phase Reactions : The negative ions of deprotonated derivatives of this compound have been studied using electrospray ionization tandem mass spectrometry, contributing to the understanding of gas-phase reactions (Zhou et al., 2007).
Molecular Structure Analysis : The molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide, a compound related to this compound, has been characterized to understand the impact of intermolecular interactions on molecular geometry, crucial in the field of crystallography and molecular modeling (Karabulut et al., 2014).
Synthesis of Spirooxindoles : The compound has been used in oxidative coupling reactions for the synthesis of spirooxindoles, a class of compounds with potential pharmacological significance (Yu et al., 2011).
Antibacterial and Anti-HIV Activities : Certain derivatives of this compound have been synthesized and tested for antibacterial and anti-HIV activities, demonstrating potential in drug development (Patel & Chikhalia, 2006).
Cancer Research : Analogs of this compound have been investigated as inhibitors of the hypoxia-inducible factor-1 (HIF-1) pathway in cancer research, showing promise in anticancer drug development (Mun et al., 2012).
Photolabile Protecting Group : The related 4,5-dimethoxy-2-nitrobenzyloxycarbonyl group has been used as a photolabile protecting group bonded to silica gel beads, important in chemical synthesis and material science (Matsumoto et al., 2009).
Inhibiting UV-Induced Hyperpigmentation : A benzylamide compound related to this compound has shown effectiveness in reducing UV-induced hyperpigmentation, indicating potential in dermatological treatments (Choi et al., 2004).
properties
IUPAC Name |
3,4-dimethoxy-N-phenylbenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-18-13-9-8-11(10-14(13)19-2)15(17)16-12-6-4-3-5-7-12/h3-10H,1-2H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKGPOEMZGIABNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40353143 | |
Record name | 3,4-dimethoxy-N-phenylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40353143 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1522-67-4 | |
Record name | 3,4-dimethoxy-N-phenylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40353143 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.